Cas no 1715248-10-4 (5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester)

• Product Name: 5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester
• CAS No: 1715248-10-4
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• MDL: MFCD30725826
• CID: 4784016
• Update Time: 2026-02-27

5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester

• MDL： MFCD30725826
• Inchi： 1S/C12H13N3O2S/c1-3-17-11(16)10-8(2)18-12(15-10)14-9-5-4-6-13-7-9/h4-7H,3H2,1-2H3,(H,14,15)
• InChI Key： IFZUCHXLTHHOQU-UHFFFAOYSA-N
• SMILES： S1C(=NC(C(=O)OCC)=C1C)NC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• XLogP3: 2.7
• Topological Polar Surface Area: 92.4

Additional information on 5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester

Introduction to 5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester (CAS No. 1715248-10-4)

5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester, identified by its Chemical Abstracts Service (CAS) number 1715248-10-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a thiazole core substituted with a methyl group, an ethyl ester functionality, and an amino group linked to a pyridine ring, has garnered attention due to its structural complexity and potential biological activities. The compound's unique scaffold positions it as a valuable scaffold for the development of novel therapeutic agents, particularly in addressing challenges related to inflammation, infection, and metabolic disorders.

The thiazole moiety is a prominent pharmacophore in drug discovery, known for its presence in numerous bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it a versatile component in medicinal chemistry. In particular, derivatives of thiazole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a methyl group at the 5-position of the thiazole ring enhances the compound's lipophilicity, potentially improving its membrane permeability and bioavailability—key factors in drug efficacy.

The presence of an ethyl ester at the 4-position of the thiazole ring adds another layer of functional diversity. Ester functionalities are commonly employed in drug design due to their ability to modulate metabolic stability and pharmacokinetic profiles. The ester group can be hydrolyzed in vivo, releasing a carboxylic acid that may engage in further biochemical interactions. This feature makes 5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester a promising candidate for prodrug strategies, where the ester serves as a temporary masking group to enhance delivery or targeted release.

The amino group attached to the 2-position of the thiazole ring is further modified by a pyridine ring at the 3-position. Pyridine derivatives are ubiquitous in pharmaceuticals, often serving as key pharmacophores due to their ability to form hydrogen bonds and coordinate with metal ions. The specific arrangement of the pyridine ring relative to the thiazole core creates unique electronic and steric properties that can influence binding affinity and selectivity. This structural motif has been explored in various therapeutic contexts, including kinase inhibition and G-protein coupled receptor (GPCR) modulation.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological potential of such complex molecules. The scaffold of 5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester has been computationally modeled to predict its interactions with target proteins. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase (LOX). Additionally, its structural features align well with binding pockets of bacterial enzymes involved in metabolic pathways, making it a candidate for developing novel antibiotics.

In vitro studies have begun to elucidate the mechanistic aspects of this compound's activity. Initial assays indicate that it may disrupt bacterial cell wall synthesis or interfere with essential metabolic processes without significant toxicity toward mammalian cells. These findings are particularly intriguing given the growing concern over antibiotic resistance, where novel scaffolds like this one could provide alternative strategies for therapeutic intervention. Furthermore, the compound's dual functionality—combining both an amino group for potential covalent binding and an ester for metabolic modulation—offers flexibility in drug design approaches.

The synthesis of 5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester presents an interesting challenge due to its multi-step nature involving heterocyclic construction, functional group interconversion, and regioselective modifications. Advances in synthetic methodologies have made it increasingly feasible to produce such complex molecules with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the pyridine-thiazole linkage efficiently. Additionally, protecting group strategies have been refined to ensure selective reactivity during multi-step syntheses.

The pharmacokinetic profile of this compound is another critical area of investigation. In preclinical studies conducted thus far, 5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester has demonstrated moderate oral bioavailability and reasonable tissue distribution following administration. These properties are favorable for further development into an oral therapeutic agent. However, additional studies are needed to assess its metabolic stability and potential for drug-drug interactions. Techniques such as mass spectrometry-based metabolomics have been employed to identify circulating metabolites and understand degradation pathways.

The potential applications of this compound extend beyond traditional antibiotic development. Its structural motifs have been explored in designing inhibitors targeting viral proteases or integrases—a critical area given recent global health challenges involving emerging pathogens. Furthermore, its anti-inflammatory potential has been preliminarily assessed using cellular models of inflammation, where it showed dose-dependent reductions in pro-inflammatory cytokine production without significant cytotoxicity at therapeutic concentrations.

Future directions for research on 5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester include expanding synthetic libraries through diversification of its core scaffold while maintaining key pharmacophoric elements. Additionally, exploring structure-based drug design approaches will be crucial for optimizing potency and selectivity against specific biological targets. Collaborative efforts between computational chemists and experimental biologists will accelerate these endeavors by integrating predictive modeling with empirical validation.

In conclusion,5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid ethyl ester (CAS No. 1715248-10-4) represents a promising candidate for pharmaceutical development due to its unique structural features and demonstrated biological activity potential across multiple therapeutic areas including anti-infective agents,anti-inflammatory drugs,and metabolic modulators.Several recent studies highlight its potential utility as both an antibiotic alternativeand as partof novel prodrug formulations designedfor enhanced delivery systems.As research continuesto uncovernew applicationsand optimize synthetic pathways,this compoundis poisedto make significant contributions toward advancing medicinal chemistryand improving patient outcomes worldwide.